Cas no 1824608-84-5 (3-Amino-3-methylbutanal)

• Product Name: 3-Amino-3-methylbutanal
• CAS No: 1824608-84-5
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD32738204
• CID: 5638073
• PubChem ID: 19104106
• Update Time: 2023-09-10

3-Amino-3-methylbutanal Chemical and Physical Properties

Names and Identifiers

• 1824608-84-5
• EN300-28270361
• SCHEMBL293899
• 3-amino-3-methylbutanal
• Butanal, 3-amino-3-methyl-
• 3-Amino-3-methylbutanal

• MDL： MFCD32738204
• Inchi： 1S/C5H11NO/c1-5(2,6)3-4-7/h4H,3,6H2,1-2H3
• InChI Key： DZYWNZWYEPQJEL-UHFFFAOYSA-N
• SMILES： O=CCC(C)(C)N

Computed Properties

• Exact Mass: 101.084063974g/mol
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.902±0.06 g/cm3(Predicted)
• Boiling Point: 148.6±23.0 °C(Predicted)
• pka: 9.02±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes